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Compound of Interest

Compound Name: beta-lonol

Cat. No.: B3421568

An In-depth Technical Guide to the Olfactory Properties and Fragrance Profile of beta-lonol

Abstract

This technical guide provides a comprehensive overview of the olfactory properties, fragrance
profile, and physicochemical characteristics of beta-ionol. It is intended for researchers,
scientists, and drug development professionals interested in the molecular and sensory
aspects of this important fragrance and flavor ingredient. This document summarizes key
guantitative data in structured tables, outlines experimental protocols for sensory analysis, and
includes visualizations of relevant biological pathways and experimental workflows.

Introduction to beta-lonol

Beta-lonol is a naturally occurring sesquiterpenoid alcohol that is a significant contributor to
the aroma of various flowers and fruits.[1] It is valued in the fragrance and flavor industry for its
unique and complex scent profile. Chemically, it is an unsaturated alicyclic alcohol. Its
molecular structure, characterized by a trimethylcyclohexenyl ring and a butenol side chain, is
responsible for its distinct olfactory properties. Beta-lonol is used as a fragrance ingredient in a
variety of consumer products, including perfumes, cosmetics, and household cleaners.[2] It is
also recognized as a flavoring agent in the food industry.[1][3]

Chemical and Physical Properties
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The physical and chemical properties of beta-ionol are crucial for its application in various

formulations. A summary of these properties is presented in Table 1.

Property Value Reference
(E)-4-(2,6,6-
IUPAC Name trimethylcyclohexen-1-yl)but-3-  [1]
en-2-ol
CAS Number 22029-76-1 [11[41[5]
Molecular Formula C13H220 [11[4115]
Molecular Weight 194.31 g/mol [1114]

Physical Description

Clear, colourless liquid

[1]

Boiling Point

107 °C @ 3 mm Hg

[1]3]

Density

0.923-0.933 g/lcm®* @ 25 °C

[6]

Refractive Index

1.496 - 1.502 @ 20 °C

[6]

Flash Point

93.33 °C (200 °F)

[3][6]

Solubility

Soluble in alcohol and oils

[7]

Olfactory Properties and Fragrance Profile

Beta-ionol possesses a multifaceted and appealing aroma that is highly valued in perfumery.

Its scent is predominantly floral, with sweet, woody, and fruity undertones.

Odor Description

The fragrance of beta-ionol is often described as having the following characteristics:

e Primary Notes: Sweet, floral, and balsamic with a characteristic warmth.[3][5]

o Secondary Notes: Woody, herbal, and reminiscent of violet and tropical fruits.[3]

» Nuances: Some sources also describe hints of raspberry and a beeswax-like character.[8]
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Fragrance Profile and Applications

In fragrance compositions, beta-ionol is a versatile ingredient that can be used to:

e Enhance and add richness to floral bouquets, particularly those featuring rose, jasmine, and
lavender.[6][7]

« Introduce a pitty note to stone fruit flavors and add body to berry and pineapple flavors.[6]
e Provide a long-lasting effect due to its good substantivity.[7][8]

o Blend seamlessly with woody, fruity, and green notes, acting as a harmonizing agent in
complex fragrances.[6][7]

The recommended usage level of beta-ionol in fragrance concentrates can be up to 8.0000%.

[6]

Olfactory Characteristic Description References

Odor Type Floral [1][6]

) Sweet, floral-balsamic, warm,
Scent Profile ] ] [315]
woody, herbal, violet, tropical

] Rose, lavender, jasmine,
Blends Well With i [61[7]
woody notes, fruity notes

Perfumes, colognes,

Applications cosmetics, air fresheners, [2][9]
detergents
Flavor Profile Floral [1]

Olfactory Signaling Pathway

The perception of beta-ionol, like other odorants, is initiated by its interaction with olfactory
receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.[10] While
the specific receptor for beta-ionol is not definitively identified, its close analog, beta-ionone, is
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known to activate the olfactory receptor OR51E2.[11][12] The activation of this G-protein
coupled receptor (GPCR) triggers a downstream signaling cascade.

The canonical olfactory signal transduction pathway is initiated when an odorant molecule
binds to its specific OR.[13] This binding activates the olfactory-specific G-protein, G_olf.[10]
[13] The activated G_olf, in turn, stimulates adenylyl cyclase lll, leading to an increase in
intracellular cyclic AMP (CAMP).[12][13][14] This rise in cAMP opens cyclic nucleotide-gated
(CNG) ion channels, allowing an influx of Ca?* and Na* ions, which depolarizes the neuron.[10]
The increase in intracellular Ca2* also opens Ca2*-activated Cl~ channels, further amplifying
the depolarization.[10] If the receptor potential is strong enough, it generates action potentials
that are transmitted to the olfactory bulb in the brain, leading to the perception of smell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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